N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-cyclohexyl-1-[(2-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H27FN2O/c20-18-9-5-4-6-16(18)14-22-12-10-15(11-13-22)19(23)21-17-7-2-1-3-8-17/h4-6,9,15,17H,1-3,7-8,10-14H2,(H,21,23)
• InChI Key: WCQZQVBDXWNAHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3F
• Molecular Formula: C19H27FN2O
• Molecular Weight: 318.4 g/mol

Description

N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide (ABT-594) is a synthetic compound that acts as an agonist of nicotinic acetylcholine receptors (nAChRs). It was first discovered by scientists at Abbott Laboratories in the late 1990s, and since then, it has been extensively studied for its potential use in various fields of scientific research.

Mechanism of Action

N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide acts as a potent agonist of nAChRs, which are ionotropic receptors that are widely expressed in the nervous system. Upon binding to nAChRs, N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide activates the receptors and causes the influx of calcium ions into the cell. This leads to the release of neurotransmitters, such as dopamine and serotonin, which are involved in pain modulation and other physiological processes.
Biochemical and Physiological Effects:
N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been shown to have potent analgesic effects in various animal models of pain. It has also been shown to have antinociceptive effects in models of neuropathic pain and inflammatory pain. In addition to its analgesic effects, N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for nAChRs. This allows for precise manipulation of the receptor system and the investigation of specific physiological processes. However, one limitation of using N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide is its potential toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide and its effects on nAChRs. One area of interest is the investigation of the role of nAChRs in addiction and substance abuse. N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been shown to have anti-addictive effects in animal models, and further research in this area could lead to the development of new therapies for addiction. Another potential direction is the investigation of the effects of N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide on other physiological processes, such as learning and memory. Overall, the study of N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide and nAChRs has the potential to yield important insights into the functioning of the nervous system and the development of new therapeutic approaches for neurological disorders.

Synthesis Methods

The synthesis of N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide involves a series of chemical reactions that start with the condensation of cyclohexanone and 2-fluorobenzaldehyde to form N-cyclohexyl-2-fluorobenzylidene-piperidine-4-carboxamide. This intermediate is then reduced to the corresponding amine using sodium borohydride, and finally, the amine is acylated with cyclohexanecarbonyl chloride to yield the final product, N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide.

Scientific Research Applications

N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been widely used in scientific research to study the function of nAChRs in various biological systems. It has been shown to have analgesic properties and has been used to investigate the role of nAChRs in pain pathways. N-cyclohexyl-1-(2-fluorobenzyl)-4-piperidinecarboxamide has also been studied for its potential use as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.